Cas no 826-83-5 (5-methyl-4-phenyl-1H-imidazole)

• Product Name: 5-methyl-4-phenyl-1H-imidazole
• CAS No: 826-83-5
• Molecular Formula: C₁₀H₁₀N₂
• Molecular Weight: 158.1998
• CID: 687267
• PubChem ID: 817005

5-methyl-4-phenyl-1H-imidazole Properties

Names and Identifiers

• 1H-Imidazole, 4-methyl-5-phenyl-
• 4-methyl-5-phenyl-1H-Imidazole
• 5-methyl-4-phenyl-1H-imidazole
• 5-methyl-4-phenyl-imidazole
• KYKQVLBOPNFHSV-UHFFFAOYSA-N
• AB-337/13036171
• 4-methyl-5-phenylimidazole
• FT-0762434
• 826-83-5
• SCHEMBL8002000
• DTXSID60355725
• SCHEMBL1501808
• AKOS006345505
• EN300-157313
• CS-0455831

• InChIKey： KYKQVLBOPNFHSV-UHFFFAOYSA-N
• Inchi： InChI=1S/C10H10N2/c1-8-10(12-7-11-8)9-5-3-2-4-6-9/h2-7H,1H3,(H,11,12)
• SMILES： Cc1c(nc[nH]1)c2ccccc2

Computed Properties

• Exact Mass: 158.084398327g/mol
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 1
• Monoisotopic Mass: 158.084398327g/mol
• Heavy Atom Count: 12
• Complexity: 141
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.1
• Topological Polar Surface Area: 28.7Ų

Experimental Properties

• Boiling Point: 361.8±11.0 °C at 760 mmHg
• Vapor Pressure: 0.0±0.8 mmHg at 25°C
• Flash Point: 192.0±5.7 °C
• Density: 1.1±0.1 g/cm3